Cas no 20048-99-1 (2-Propenoic acid, 2-methyl-, 2-(diphenylamino)ethyl ester)

• Product name: 2-Propenoic acid, 2-methyl-, 2-(diphenylamino)ethyl ester
• CAS No: 20048-99-1
• MF: C₁₈H₁₉NO₂
• MW: 281.34896
• CID: 238975
• PubChem ID: 15789869

2-Propenoic acid, 2-methyl-, 2-(diphenylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-(diphenylamino)ethyl ester
• 2-(N-phenylanilino)ethyl 2-methylprop-2-enoate
• SCHEMBL1256483
• DTXSID40578339
• NBWJDVCBDLXYOL-UHFFFAOYSA-N
• 20048-99-1
• 2-(diphenylamino)ethyl 2-methylprop-2-enoate

• Inchi： InChI=1S/C18H19NO2/c1-15(2)18(20)21-14-13-19(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12H,1,13-14H2,2H3
• InChI Key： NBWJDVCBDLXYOL-UHFFFAOYSA-N
• SMILES： CC(C(OCCN(C1=CC=CC=C1)C1=CC=CC=C1)=O)=C

Computed Properties

• Exact Mass: 281.14167
• Monoisotopic Mass: 281.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 29.54